3-(5-Carboxy-2-furanyl)pentan-3-ol

• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 5-(3-hydroxypentan-3-yl)furan-2-carboxylic acid
• InChI: InChI=1S/C10H14O4/c1-3-10(13,4-2)8-6-5-7(14-8)9(11)12/h5-6,13H,3-4H2,1-2H3,(H,11,12)
• InChI Key: JDNYKHDUCWSIQV-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C1=CC=C(O1)C(=O)O)O

Description

3-(5-Carboxy-2-furanyl)pentan-3-ol is a useful research compound. Its molecular formula is C10H14O4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(2-Furanyl)pentan-3-ol (3.0 g, 19 mmol) is added to THF (20 mL) under a nitrogen atmosphere. The solution is stirred and cooled to −78° C. Sec-BuLi (1.3 M in cyclohexane, 31 mL, 41 mmol) is added dropwise maintaining the temperature below −55° C. After complete addition, the ice bath is removed and the solution slowly warmed to room temperature where it is stirred for 18 hours. The mixture is cooled to 48° C. and CO2 gas is bubbled through the solution. A thick yellow past results and the temperature is increased to −10° C. Water (50 mL) is added and the solution is stirred at room temperature for 30 minutes. Ethyl acetate is added followed by water and the ph is adjusted to 1 with 1 N HCl. The organic layer is separated and the water layer was discarded. The organic layer is added to 1N NaOH solution and extracted. The pH of the water layer is adjusted to 1 with 1N HCl followed by addition of EtOAc. The organic layer is separated, dried over sodium sulfate, filtered, and evaporated under vacuum to give 2.7 grams of an oil.